Cas no 2171606-75-8 (5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane)

5-(Propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.5]undecane is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen atoms within a rigid framework. Its spiro architecture enhances stability, while the isopropoxymethyl substituent offers tunable reactivity, making it valuable for applications in organic synthesis and pharmaceutical intermediates. The compound’s oxygen-rich structure may contribute to improved solubility and compatibility with polar solvents, facilitating its use in complex reaction systems. Its well-defined stereochemistry and functional group versatility make it a promising candidate for the development of novel bioactive molecules or specialized materials. The compound’s stability under varied conditions further supports its utility in synthetic workflows.
5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane structure
2171606-75-8 structure
Product Name:5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane
CAS No:2171606-75-8
MF:C12H23NO3
MW:229.315923929214
CID:5852822
PubChem ID:165603555
Update Time:2025-06-10

5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane
    • 5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
    • 2171606-75-8
    • EN300-1641285
    • Inchi: 1S/C12H23NO3/c1-10(2)15-9-11-12(16-8-5-13-11)3-6-14-7-4-12/h10-11,13H,3-9H2,1-2H3
    • InChI Key: JPWARGHEESODIL-UHFFFAOYSA-N
    • SMILES: O1CCNC(COC(C)C)C21CCOCC2

Computed Properties

  • Exact Mass: 229.16779360g/mol
  • Monoisotopic Mass: 229.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 39.7Ų

5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1641285-0.05g
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
2171606-75-8
0.05g
$780.0 2023-06-04
Enamine
EN300-1641285-0.1g
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
2171606-75-8
0.1g
$817.0 2023-06-04
Enamine
EN300-1641285-0.25g
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
2171606-75-8
0.25g
$855.0 2023-06-04
Enamine
EN300-1641285-0.5g
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
2171606-75-8
0.5g
$891.0 2023-06-04
Enamine
EN300-1641285-1.0g
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
2171606-75-8
1g
$928.0 2023-06-04
Enamine
EN300-1641285-2.5g
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
2171606-75-8
2.5g
$1819.0 2023-06-04
Enamine
EN300-1641285-5.0g
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
2171606-75-8
5g
$2692.0 2023-06-04
Enamine
EN300-1641285-10.0g
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
2171606-75-8
10g
$3992.0 2023-06-04
Enamine
EN300-1641285-50mg
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
2171606-75-8
50mg
$780.0 2023-09-22
Enamine
EN300-1641285-100mg
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
2171606-75-8
100mg
$817.0 2023-09-22

Additional information on 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane

Comprehensive Overview of 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171606-75-8)

The compound 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171606-75-8) is a structurally unique spirocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its spiro[5.5]undecane core, combined with functional groups like 1,9-dioxa-4-aza and (propan-2-yloxy)methyl, offers versatile applications in drug discovery, agrochemicals, and advanced polymers. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to mimic natural product architectures.

In recent years, the demand for spirocyclic compounds like 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.5]undecane has surged, driven by their role in addressing challenges such as drug resistance and sustainable chemistry. This compound's rigid three-dimensional structure enhances binding affinity to biological targets, making it a promising candidate for next-generation pharmaceuticals. Additionally, its oxygen- and nitrogen-rich framework aligns with the growing focus on green chemistry and biodegradable materials.

The synthesis of CAS No. 2171606-75-8 involves multi-step organic transformations, often leveraging catalytic asymmetric methods to achieve high enantiopurity. Its propan-2-yloxy side chain introduces lipophilicity, which is critical for optimizing pharmacokinetic properties. This feature has led to its exploration in CNS-targeting therapies, a hot topic in neuroscience research. Furthermore, its spirocyclic ether-aza motif is being studied for CO2 capture applications, reflecting the intersection of chemistry and climate change mitigation.

From an industrial perspective, 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.5]undecane is valued for its thermal stability and solubility profile, making it suitable for high-performance coatings and electronic materials. Innovations in flow chemistry have also streamlined its production, addressing scalability concerns. As the scientific community prioritizes AI-driven molecular design, this compound exemplifies how computational modeling can accelerate the discovery of functional materials.

In summary, CAS No. 2171606-75-8 represents a convergence of structural ingenuity and multidisciplinary utility. Its relevance to precision medicine, renewable energy, and smart materials ensures its continued prominence in both academic and industrial research. Future studies may focus on its structure-activity relationships and derivatization potential, further expanding its applications.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.